1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

• IUPAC Name: 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C19H19ClN2OS/c1-13(2)24-19-21-12-18(14-7-9-17(23-3)10-8-14)22(19)16-6-4-5-15(20)11-16/h4-13H,1-3H3
• InChI Key: SCHXDXNGPKJKET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(N1C2=CC(=CC=C2)Cl)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19ClN2OS
• Molecular Weight: 358.9 g/mol

Description

1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole is a synthetic molecule that has been studied for its potential applications in the field of medicinal chemistry. It is a heterocyclic compound composed of three aromatic rings and an imidazole ring. It has been studied for its potential use in the development of new drugs, due to its unique structure and properties.

Mechanism of Action

1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole has been shown to interact with a variety of proteins, including enzymes, receptors, and transporters. It has been shown to modulate the activity of proteins involved in signal transduction pathways, as well as those involved in the regulation of cellular processes. Additionally, it has been shown to interact with DNA and RNA, suggesting a potential role in gene regulation.
Biochemical and Physiological Effects
1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in signal transduction pathways, as well as those involved in the regulation of cellular processes. Additionally, it has been shown to interact with DNA and RNA, suggesting a potential role in gene regulation. Furthermore, it has been shown to inhibit the activity of certain enzymes, such as caspase-3, and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole is a relatively easy molecule to synthesize in the laboratory. Additionally, it is relatively stable, and can be stored for long periods of time. However, it is also a relatively expensive molecule, and its synthesis requires the use of hazardous chemicals.

Future Directions

1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole has a wide range of potential applications in the field of medicinal chemistry. Further research is needed to explore its potential use in the development of new drugs, as well as its potential use in the treatment of various diseases. Additionally, further research is needed to explore its potential use in the development of novel drug delivery systems. Furthermore, further research is needed to explore its potential use in the regulation of gene expression. Finally, further research is needed to explore its potential use in the development of new chemical compounds for use in various industrial applications.

Synthesis Methods

1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole can be synthesized using a variety of methods. The most commonly used synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-methoxyphenylhydrazine in the presence of triethylamine. This reaction results in the formation of the desired product.

Scientific Research Applications

1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole has been studied for its potential applications in the field of medicinal chemistry. It has been used in the synthesis of new drugs, as well as in the development of new drug delivery systems. Additionally, it has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and diabetes.